Cas no 1261930-02-2 (2-(2-Methoxyphenyl)-6-methylbenzoic acid)

2-(2-Methoxyphenyl)-6-methylbenzoic acid is a substituted benzoic acid derivative featuring a methoxyphenyl and methyl group at the 2- and 6-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural motifs, which may serve as intermediates in the development of bioactive molecules. The methoxy and methyl substituents contribute to its unique electronic and steric properties, influencing reactivity and binding interactions. Its well-defined aromatic framework makes it suitable for applications in ligand design and medicinal chemistry. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Analytical methods such as HPLC and NMR confirm its structural integrity.
2-(2-Methoxyphenyl)-6-methylbenzoic acid structure
1261930-02-2 structure
Product Name:2-(2-Methoxyphenyl)-6-methylbenzoic acid
CAS No:1261930-02-2
MF:C15H14O3
MW:242.269864559174
MDL:MFCD18319474
CID:2764184
PubChem ID:53225393
Update Time:2025-05-20

2-(2-Methoxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2'-Methoxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18319474
    • 1261930-02-2
    • 2-(2-Methoxyphenyl)-6-methylbenzoic acid, 95%
    • 2-(2-METHOXYPHENYL)-6-METHYLBENZOIC ACID
    • DTXSID30689125
    • 2-(2-Methoxyphenyl)-6-methylbenzoic acid
    • MDL: MFCD18319474
    • Inchi: 1S/C15H14O3/c1-10-6-5-8-12(14(10)15(16)17)11-7-3-4-9-13(11)18-2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: JGGCVRPFGDMJCI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 242.094294304Da
  • Monoisotopic Mass: 242.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

2-(2-Methoxyphenyl)-6-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326501-5 g
2-(2-Methoxyphenyl)-6-methylbenzoic acid, 95%; .
1261930-02-2 95%
5g
€1159.00 2023-04-26
abcr
AB326501-5g
2-(2-Methoxyphenyl)-6-methylbenzoic acid, 95%; .
1261930-02-2 95%
5g
€1159.00 2025-03-19

Additional information on 2-(2-Methoxyphenyl)-6-methylbenzoic acid

Comprehensive Overview of 2-(2-Methoxyphenyl)-6-methylbenzoic acid (CAS No. 1261930-02-2): Properties, Applications, and Industry Insights

2-(2-Methoxyphenyl)-6-methylbenzoic acid (CAS No. 1261930-02-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methylbenzoic acid derivative features a unique molecular structure combining a methoxyphenyl group with a methyl-substituted benzoic acid moiety, making it valuable for targeted applications. Recent studies highlight its potential as a building block for drug development, particularly in designing non-steroidal anti-inflammatory drugs (NSAIDs) analogs.

The compound's chemical stability and solubility profile have become focal points for researchers exploring biocompatible materials. With molecular formula C15H14O3 and molecular weight 242.27 g/mol, its structure-activity relationship is being investigated for enzyme inhibition properties. Analytical techniques like HPLC purification and NMR characterization are essential for quality control, addressing the growing demand for high-purity intermediates in precision chemistry.

In material science, 1261930-02-2 demonstrates promise for organic semiconductor applications due to its π-conjugated system. The methoxy functional group enhances electron-donating characteristics, while the carboxylic acid moiety allows for further derivatization. These properties align with current trends in flexible electronics and biodegradable sensors, answering frequent search queries about sustainable material alternatives.

Manufacturers emphasize green synthesis routes for this compound, responding to environmental concerns. Optimized catalytic processes reduce byproducts while maintaining yield efficiency above 85%. Such advancements address common questions about eco-friendly chemical production and cost-effective scaling, making it relevant to process chemistry discussions.

The pharmaceutical industry values 2-(2-Methoxyphenyl)-6-methylbenzoic acid for its bioisostere potential in drug design. Its ability to mimic biological active groups while improving metabolic stability makes it valuable for lead optimization. Recent patent analyses show increasing applications in targeted drug delivery systems, particularly for inflammatory conditions—a hot topic in personalized medicine forums.

Quality standards for CAS 1261930-02-2 require strict impurity profiling, with HPLC purity typically exceeding 98%. Storage recommendations highlight moisture-sensitive handling under inert atmosphere, addressing frequent technical queries about compound stability. These protocols ensure reliability for high-throughput screening applications in drug discovery pipelines.

Emerging research explores the compound's photophysical properties for fluorescence labeling applications. The extended conjugation system enables tunable emission, relevant to bioimaging probes development. This connects with trending searches about non-toxic diagnostic agents, positioning the compound as a versatile multifunctional platform.

Supply chain data indicates growing demand for 2-(2-Methoxyphenyl)-6-methylbenzoic acid across North America and Asia-Pacific regions. Custom synthesis services now offer isotope-labeled versions (e.g., 13C, 2H) for metabolic studies, responding to pharmacokinetic research needs. Such specialized derivatives command premium pricing in the fine chemicals market.

Regulatory status confirms this compound as non-hazardous under standard handling conditions, with no restricted substance classifications. Safety data sheets recommend standard laboratory precautions, making it accessible for academic and industrial research without special permits—a key consideration for research facility compliance.

Future outlook suggests expanded applications in cocrystal engineering for drug formulation improvements. The compound's hydrogen bonding capacity enables design of enhanced solubility forms, addressing persistent challenges in oral bioavailability optimization. These developments align with pharmaceutical industry's focus on formulation technologies.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.